Cas no 2060033-55-6 (1-{5H,6H,7H-pyrrolo2,3-dpyrimidin-4-yl}piperidine)
1-{5H,6H,7H-pyrrolo2,3-dpyrimidin-4-yl}piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidin-1-yl-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidine
- 1-{5H,6H,7H-pyrrolo2,3-dpyrimidin-4-yl}piperidine
-
- MDL: MFCD30498790
- Inchi: 1S/C11H16N4/c1-2-6-15(7-3-1)11-9-4-5-12-10(9)13-8-14-11/h8H,1-7H2,(H,12,13,14)
- InChI Key: QQWZECVYWVICMF-UHFFFAOYSA-N
- SMILES: C1=NC(N2CCCCC2)=C2CCNC2=N1
1-{5H,6H,7H-pyrrolo2,3-dpyrimidin-4-yl}piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01057650-1g |
1-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine |
2060033-55-6 | 95% | 1g |
¥3619.0 | 2023-03-11 | |
| Enamine | EN300-337037-0.05g |
1-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine |
2060033-55-6 | 0.05g |
$587.0 | 2023-09-03 | ||
| Enamine | EN300-337037-0.1g |
1-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine |
2060033-55-6 | 0.1g |
$615.0 | 2023-09-03 | ||
| Enamine | EN300-337037-0.25g |
1-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine |
2060033-55-6 | 0.25g |
$642.0 | 2023-09-03 | ||
| Enamine | EN300-337037-0.5g |
1-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine |
2060033-55-6 | 0.5g |
$671.0 | 2023-09-03 | ||
| Enamine | EN300-337037-1.0g |
1-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine |
2060033-55-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-337037-2.5g |
1-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine |
2060033-55-6 | 2.5g |
$1370.0 | 2023-09-03 | ||
| Enamine | EN300-337037-5.0g |
1-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine |
2060033-55-6 | 5.0g |
$2110.0 | 2023-02-23 | ||
| Enamine | EN300-337037-10.0g |
1-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine |
2060033-55-6 | 10.0g |
$3131.0 | 2023-02-23 | ||
| Enamine | EN300-337037-1g |
1-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine |
2060033-55-6 | 1g |
$699.0 | 2023-09-03 |
1-{5H,6H,7H-pyrrolo2,3-dpyrimidin-4-yl}piperidine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 1-{5H,6H,7H-pyrrolo2,3-dpyrimidin-4-yl}piperidine
1-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine: A Comprehensive Overview
The compound 1-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine, with CAS No. 2060033-55-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperidine ring with a pyrrolopyrimidine moiety. The integration of these two structural elements creates a molecule with potential applications in drug discovery and materials science.
Recent studies have highlighted the importance of pyrrolopyrimidine derivatives in the development of novel therapeutic agents. The pyrrolo[2,3-d]pyrimidine ring system is known for its ability to interact with various biological targets, including protein kinases and nucleic acids. This makes 1-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine a promising candidate for further exploration in the context of anti-cancer and anti-viral therapies.
The piperidine ring in this compound adds to its versatility by providing additional sites for functionalization and enhancing its pharmacokinetic properties. Piperidine derivatives are well-known for their ability to improve drug absorption and bioavailability. By incorporating this moiety into the structure of 1-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine, researchers have created a molecule with enhanced stability and solubility.
One of the most exciting aspects of this compound is its potential as a building block for more complex molecules. The pyrrolopyrimidine core can be further modified to introduce additional functional groups or to create larger heterocyclic systems. This flexibility opens up new avenues for the design of molecules with tailored biological activities.
Recent advancements in synthetic chemistry have made it possible to synthesize 1-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine with high efficiency and precision. Researchers have developed novel methodologies that allow for the controlled assembly of this compound's constituent parts. These methods include microwave-assisted synthesis and catalytic cross-coupling reactions.
The application of computational chemistry tools has also played a crucial role in understanding the properties of 1-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine. By performing molecular modeling studies, scientists have been able to predict the molecule's interactions with biological targets and optimize its structure for specific applications.
In conclusion, 1-{5H,6H,7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine represents a significant advancement in the field of organic chemistry. Its unique structure and potential applications make it a valuable addition to the arsenal of tools available to researchers in drug discovery and materials science.
2060033-55-6 (1-{5H,6H,7H-pyrrolo2,3-dpyrimidin-4-yl}piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)